Benzene, 1,1'-[(1-iodoethylidene)bis(sulfonyl)]bis-

• CAS No.: 119804-22-7
• Molecular Formula: C14H13IO4S2
• Molecular Weight: 436.3 g/mol
• IUPAC Name: [1-(benzenesulfonyl)-1-iodoethyl]sulfonylbenzene
• InChI: InChI=1S/C14H13IO4S2/c1-14(15,20(16,17)12-8-4-2-5-9-12)21(18,19)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key: YJMYXVQHMNZGIO-UHFFFAOYSA-N
• Canonical SMILES: CC(S(=O)(=O)C1=CC=CC=C1)(S(=O)(=O)C2=CC=CC=C2)I

Description

Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- is a complex organic compound characterized by the presence of benzene rings, iodine, and sulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- are not well-documented, suggesting that it may be produced on a smaller scale for research purposes rather than large-scale industrial applications. The complexity of its synthesis likely limits its production to specialized laboratories.

Chemical Reactions Analysis

Types of Reactions

Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- can undergo various chemical reactions, including:

Substitution Reactions: The presence of iodine and sulfonyl groups makes it susceptible to nucleophilic and electrophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents are required.

Common Reagents and Conditions

Common reagents used in reactions involving Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- include strong acids, bases, and oxidizing agents. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from reactions involving Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- depend on the specific reaction conditions and reagents used. Substitution reactions may yield various substituted benzene derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound.

Scientific Research Applications

Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Industry: Limited industrial applications, primarily used in research and development settings.

Mechanism of Action

The mechanism of action of Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- involves its interaction with molecular targets through its iodine and sulfonyl groups. These interactions can lead to various biochemical and chemical effects, depending on the specific context and application. The exact molecular pathways and targets are not well-defined, indicating the need for further research.

Comparison with Similar Compounds

Similar Compounds

Benzene, 1,1’-(oxydiethylidene)bis-: Similar in structure but lacks the iodine and sulfonyl groups.

Benzene, 1,1’-(1-methylethylidene)bis-: Another related compound with different substituents.

Benzene, 1,1’-(diazomethylene)bis-: Contains diazo groups instead of iodine and sulfonyl groups.

Uniqueness

Benzene, 1,1’-[(1-iodoethylidene)bis(sulfonyl)]bis- is unique due to the presence of both iodine and sulfonyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific research applications where these functional groups are required.

Conclusion

While its synthesis and reactions require specialized knowledge, its distinct properties make it a valuable tool in various fields of study